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Compound of Interest

Compound Name: CHDI-390576

Cat. No.: B15586422 Get Quote

CHDI-390576 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of CHDI-390576, a potent

and selective class IIa histone deacetylase (HDAC) inhibitor. Adherence to these guidelines is

critical for ensuring the compound's integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: How should solid CHDI-390576 be stored upon receipt?

A: Upon receipt, solid CHDI-390576 should be stored in a dry, dark environment. For short-

term storage (days to weeks), 0-4°C is acceptable. For long-term storage (months to years), it

is recommended to store the compound at -20°C.[1]

Q2: What is the recommended solvent for preparing stock solutions of CHDI-390576?

A: CHDI-390576 is soluble in DMSO and ethanol, with a solubility of up to 100 mM in both

solvents.[2] DMSO is a commonly used solvent for preparing stock solutions.

Q3: How should I store stock solutions of CHDI-390576?

A: Stock solutions should be stored at low temperatures to maintain stability. For short-term

storage (days to weeks), 0-4°C is suitable. For long-term storage, it is recommended to store

stock solutions at -20°C (for months) or -80°C.[1][3] A stock solution stored at -80°C should be

used within 6 months, while a solution stored at -20°C should be used within 1 month.[3]
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Q4: Is CHDI-390576 sensitive to light?

A: The recommendation to store the compound in the dark suggests that it may be light-

sensitive.[1] Therefore, it is best practice to protect both the solid compound and its solutions

from light.

Q5: What is the shelf life of CHDI-390576?

A: If stored properly, CHDI-390576 has a shelf life of over 3 years.[1] Proper storage involves

keeping the compound in a dry, dark place at -20°C for long-term storage.[1]

Q6: The compound arrived at ambient temperature. Is it still viable?

A: Yes. CHDI-390576 is stable for a few weeks during ordinary shipping and customs handling

at ambient temperatures.[1] However, it should be moved to the recommended storage

conditions upon receipt.
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Issue Possible Cause Recommended Solution

Precipitation or phase

separation in stock solution

The compound may have

come out of solution due to

storage at low temperatures or

high concentration.

Gentle warming and/or

sonication can be used to help

redissolve the compound.[3]

Ensure the solution is clear

before use.

Inconsistent or unexpected

experimental results

The compound may have

degraded due to improper

storage or handling.

Review the storage conditions

and handling procedures.

Ensure the compound and its

solutions have not been

subjected to frequent freeze-

thaw cycles, prolonged

exposure to light, or

temperatures outside the

recommended range. Use a

fresh vial of the compound if

degradation is suspected.

Difficulty dissolving the

compound

The incorrect solvent or an

inappropriate concentration is

being used.

Ensure you are using a

recommended solvent such as

DMSO or ethanol.[2] If

preparing a solution for in vivo

use, a specific formulation with

co-solvents like PEG300 and

Tween-80 may be necessary.

[3]
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Form Condition Temperature Duration Notes

Solid Shipping Ambient
Short-term

(weeks)

Stable during

transit.[1]

Short-term

Storage
0 - 4°C Days to weeks

Keep dry and

dark.[1]

Long-term

Storage
-20°C Months to years

Keep dry and

dark.[1]

Stock Solution
Short-term

Storage
0 - 4°C Days to weeks

Protect from

light.[1]

Long-term

Storage
-20°C Up to 1 month

Protect from

light.[3]

Long-term

Storage
-80°C Up to 6 months

Protect from

light.[3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh the required amount of solid CHDI-390576. The molecular

weight is 391.32 g/mol .[2]

Dissolution: Add the appropriate volume of DMSO to the solid compound to achieve a 10

mM concentration.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved. Gentle

warming can be applied if necessary.[3]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

In Vivo Formulation Protocol Example:

For a 2.08 mg/mL working solution, the following protocol can be adapted[3]:
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Prepare a 20.8 mg/mL stock solution of CHDI-390576 in DMSO.

Take 100 µL of the DMSO stock solution and add it to 400 µL of PEG300. Mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again.

Add 450 µL of saline to adjust the final volume to 1 mL. The resulting solution will have a

concentration of 2.08 mg/mL.

Workflow and Logic Diagrams

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15586422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Workflow for handling and storage of CHDI-390576.
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This technical support guide is intended for research use only. For batch-specific data, always

refer to the Certificate of Analysis provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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